1-Stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine

1-Stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine is a phospholipid that belongs to the class of 1,2-diacyl-sn-glycero-3-phosphocholines. This compound features a stearoyl group at the sn-1 position and a docosahexaenoyl group at the sn-2 position of the glycerol backbone. It has the molecular formula C₄₈H₈₄N₁O₈P and a molecular weight of 785.12 g/mol. The presence of the long-chain polyunsaturated fatty acid, docosahexaenoic acid, is significant for its biological functions, particularly in cellular membranes and signaling pathways.

SDPC plays a crucial role in maintaining membrane structure and function. The phospholipid bilayer formed by SDPC molecules creates a barrier between the inside and outside of the cell, controlling the passage of molecules and maintaining the cell's internal environment []. Additionally, the presence of DHA in SDPC influences membrane fluidity, which is essential for various cellular processes like signal transduction and trafficking of molecules within the cell.

Structure and Function

1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine (SDPC) is a phospholipid molecule. Phospholipids are essential components of cell membranes, playing a crucial role in maintaining cell structure and function . SDPC specifically belongs to a class of phospholipids called phosphatidylcholines (PCs). PCs have a phosphorylcholine headgroup attached to a glycerol backbone, with fatty acids esterified at the sn-1 and sn-2 positions . In SDPC, the fatty acid at the sn-1 position is stearic acid (18:0), while the fatty acid at the sn-2 position is docosahexaenoic acid (DHA; 22:6) .

Role in Lipid Membrane Research

SDPC is a valuable tool for studying the organization and dynamics of lipid membranes. Due to its defined fatty acid composition, SDPC forms homogeneous membranes that mimic the properties of natural cell membranes to a certain extent . Researchers utilize SDPC membranes in various biophysical techniques, such as fluorescence spectroscopy and electron spin resonance, to investigate membrane fluidity, protein-lipid interactions, and the effects of external stimuli on membrane properties [PubMed articles on SDPC can be found here ncbi.nlm.nih.gov].

• Hydrolysis: This reaction can occur in the presence of phospholipases, leading to the release of fatty acids and lysophosphatidylcholine.
• Transesterification: The compound can undergo transesterification to form other phospholipids or fatty acid esters.
• Oxidation: The unsaturated fatty acid chain can be oxidized, which may lead to the formation of reactive oxygen species and affect cellular signaling.

This compound exhibits several biological activities:

• Cell Membrane Structure: As a component of cell membranes, it contributes to membrane fluidity and integrity.
• Activation of Peroxisome Proliferator-Activated Receptor Gamma: 1-Stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine has been identified as an activator of peroxisome proliferator-activated receptor gamma (PPARγ), which plays a critical role in lipid metabolism and glucose homeostasis .
• Anti-inflammatory Effects: Due to its omega-3 fatty acid content, this compound may exert anti-inflammatory effects, making it relevant in the context of chronic inflammatory diseases.

The synthesis of 1-stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine typically involves:

• Glycerophospholipid Synthesis: Starting from glycerol, acylation with stearic acid at the sn-1 position and docosahexaenoic acid at the sn-2 position using acyltransferases.
• Phosphorylation: The resulting diacylglycerol is then phosphorylated to form phosphatidylcholine using choline and ATP in the presence of specific kinases.
• Purification: The final product is purified through chromatographic techniques to achieve high purity suitable for biological applications.

1-Stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine has various applications:

• Nutraceuticals: It is used in dietary supplements due to its omega-3 content, promoting cardiovascular health.
• Pharmaceuticals: Its role as a PPARγ activator makes it a candidate for drug development targeting metabolic disorders.
• Research: Utilized in studies related to cell signaling, membrane dynamics, and lipid metabolism.

Interaction studies have shown that 1-stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine can influence various cellular pathways:

• Membrane Protein Interactions: It affects the activity and localization of membrane proteins involved in signaling pathways.
• Lipid Raft Formation: This compound may play a role in the formation of lipid rafts, which are critical for signal transduction processes.

1-Stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine shares similarities with other phospholipids but has unique characteristics due to its specific fatty acid composition. Similar compounds include:

The uniqueness of 1-stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine lies in its high content of docosahexaenoic acid, which is crucial for brain health and development, distinguishing it from other similar compounds that contain different fatty acids.